Cas no 3052-06-0 (2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-iodo-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-iodo-
• CAS No: 3052-06-0
• MF: C₉H₁₁IN₂O₆
• MW: 370.097914934158
• MDL: MFCD00672162
• CID: 316428
• PubChem ID: 96621
• Update Time: 2025-06-14

2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-iodo-
• 1-[3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-iodo-pyrimidine-2,4-dione
• 5-Iodoarabinouridine
• NSC 82221
• 1-(beta-D-arabinofuranosyl)-5-iodouracil
• RKSLVDIXBGWPIS-MNCSTQPFSA-N
• 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-iodo-pyrimidine-2,4-dione
• CHEMBL3228494
• 1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-iodopyrimidine-2,4(1H,3H)-dione
• 3052-06-0
• AS-47209
• SCHEMBL3389861
• I-araU
• MFCD00672162
• F12657
• 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-iodo-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 1-beta-D-Arabinofuranosyl-5-iodouracil
• A900282
• AKOS027339882
• Uracil, 1-beta-D-arabinofuranosyl-5-iodo- (VAN)
• 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidine-2,4-dione

• MDL： MFCD00672162
• Inchi： 1S/C9H11IN2O6/c10-3-1-12(9(17)11-7(3)16)8-6(15)5(14)4(2-13)18-8/h1,4-6,8,13-15H,2H2,(H,11,16,17)/t4-,5-,6+,8-/m1/s1
• InChI Key： RKSLVDIXBGWPIS-MNCSTQPFSA-N
• SMILES： IC1C(NC(N(C=1)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)O)=O)=O

Computed Properties

• Exact Mass: 369.96573
• Monoisotopic Mass: 369.96618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 2.27±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 224-226 ºC
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 119.33
• LogP: -2.24730

Additional information on 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-iodo-

Comprehensive Overview of 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-iodo- (CAS No. 3052-06-0)

2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-iodo-, with the CAS number 3052-06-0, is a chemically modified nucleoside derivative that has garnered significant attention in biomedical research and pharmaceutical development. This compound, often referred to as 5-iodo-1-β-D-arabinofuranosyluracil, is a key intermediate in the synthesis of antiviral and anticancer agents. Its unique structure, featuring an iodine substitution at the 5-position of the pyrimidine ring, enhances its potential for targeted therapeutic applications.

The growing interest in nucleoside analogs like 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-iodo- stems from their ability to mimic natural nucleosides, interfering with viral replication and cancer cell proliferation. Researchers are particularly intrigued by its potential role in antiviral drug development, especially against emerging pathogens. With the rise of RNA viruses and the need for broad-spectrum therapeutics, this compound’s mechanism of action—incorporation into viral DNA or RNA to induce mutagenesis—has become a hot topic in virology and medicinal chemistry.

From a synthetic chemistry perspective, CAS 3052-06-0 is valued for its versatility. It serves as a precursor for more complex molecules, such as iodouridine derivatives, which are explored for their radiopharmaceutical applications. The compound’s arabinofuranosyl moiety is critical for its metabolic stability, a feature highly sought after in drug design to improve bioavailability and reduce off-target effects. This aligns with current trends in precision medicine, where researchers prioritize compounds with minimal side effects and high specificity.

In the context of cancer research, 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-iodo- has shown promise in preclinical studies. Its ability to disrupt DNA synthesis in rapidly dividing cells makes it a candidate for targeted chemotherapy. Recent publications highlight its synergy with immunotherapy agents, a cutting-edge approach to oncology. This intersection of traditional nucleoside chemistry and modern immunomodulation reflects the compound’s relevance in contemporary drug discovery pipelines.

Another area of exploration is the compound’s potential in diagnostic imaging. The iodine atom in its structure allows for radiolabeling, enabling its use in PET scans or SPECT imaging to track disease progression. This dual functionality—therapeutic and diagnostic—positions CAS 3052-06-0 as a promising theranostic agent, a rapidly evolving field in personalized healthcare.

Despite its potential, challenges remain in optimizing the pharmacokinetics of 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-iodo-. Researchers are investigating prodrug strategies and nanocarrier systems to enhance its delivery to target tissues. These advancements are critical for translating laboratory findings into clinical applications, addressing common search queries like "nucleoside drug delivery systems" or "improving bioavailability of antiviral agents".

In summary, 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-iodo- (3052-06-0) represents a multifaceted tool in modern science. Its applications span antiviral therapy, oncology, and diagnostic imaging, making it a subject of intense study. As the scientific community continues to unravel its mechanisms and refine its formulations, this compound is poised to play a pivotal role in addressing some of today’s most pressing medical challenges.